molecular formula C6H9ClO2S B110704 (R)-3-(Acetylthio)isobutyryl Chloride CAS No. 74345-73-6

(R)-3-(Acetylthio)isobutyryl Chloride

Cat. No. B110704
CAS RN: 74345-73-6
M. Wt: 180.65 g/mol
InChI Key: LUDPWTHDXSOXDX-SCSAIBSYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“®-3-(Acetylthio)isobutyryl Chloride” is a chemical compound with the molecular formula C6H9ClO2S1. It is not intended for human or veterinary use and is primarily used for research1.



Synthesis Analysis

The synthesis of “®-3-(Acetylthio)isobutyryl Chloride” is not explicitly mentioned in the search results. However, a related compound, Isobutyryl chloride, is prepared by chlorination of isobutyric acid2. A patent describes a continuous production device for isobutyryl chloride synthesis3, which might be adapted for the synthesis of “®-3-(Acetylthio)isobutyryl Chloride”.



Molecular Structure Analysis

The molecular structure of “®-3-(Acetylthio)isobutyryl Chloride” is not explicitly provided in the search results. However, the molecular formula is C6H9ClO2S1.



Chemical Reactions Analysis

The specific chemical reactions involving “®-3-(Acetylthio)isobutyryl Chloride” are not detailed in the search results. However, isobutyryl chloride, a related compound, is known to undergo many reported transformations2. It reacts with triethylamine to give 2,2,4,4-tetramethylcyclobutanedione2. When treated with hydrogen fluoride, it forms the corresponding acid fluoride2.



Physical And Chemical Properties Analysis

The physical and chemical properties of “®-3-(Acetylthio)isobutyryl Chloride” are not explicitly provided in the search results. However, a related compound, isobutyryl chloride, is a colorless liquid with a density of 1.017 g/mL at 25 °C2. It has a melting point of -90 °C and a boiling point of 91-93 °C2.


Scientific Research Applications

  • Preparation of Hyperbranched Polyethylenimines

    • Application: Isobutyryl chloride is used in the preparation of fully isobutyramide terminated hyperbranched polyethylenimines .
  • Separation and Identification of Shikonin and Its Ester Derivatives

    • Application: It plays an important role in the separation and identification of shikonin and its ester derivatives in the root epidermis of Echium italicum L .
  • Acylating Agent for Ketimine Derivatives

    • Application: It acts as an acylating agent for the ketimine derivatives of alpha-amino esters, nucleosides, and pyrroles .
  • Preparation of Organic Peroxides

    • Application: Isobutyryl chloride is used in the preparation of organic peroxides .
  • Intermediate for Dyes

    • Application: It is used as an intermediate for dyes .
  • Intermediate for Textile Auxiliaries and Peroxide Compounds

    • Application: Isobutyryl chloride is also used as an intermediate for textile auxiliaries and peroxide compounds .
  • Preparation of Isobutyramide Terminated Hyperbranched Polyethylenimines

    • Application: Isobutyryl chloride is used in the preparation of fully isobutyramide terminated hyperbranched polyethylenimines .
  • Separation and Identification of Shikonin and Its Ester Derivatives

    • Application: It plays an important role in the separation and identification of shikonin and its ester derivatives in the root epidermis of Echium italicum L .
  • Acylating Agent for Ketimine Derivatives

    • Application: It acts as an acylating agent for the ketimine derivatives of alpha-amino esters, nucleosides, and pyrroles .

Future Directions

The future directions for the use or study of “®-3-(Acetylthio)isobutyryl Chloride” are not explicitly mentioned in the search results. However, given its use in research1, it may have potential applications in the synthesis of other chemical compounds.


Please note that this information is based on the available search results and may not be comprehensive or completely accurate. Always consult a qualified professional or trusted source when dealing with chemicals.


properties

IUPAC Name

S-[(2R)-3-chloro-2-methyl-3-oxopropyl] ethanethioate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H9ClO2S/c1-4(6(7)9)3-10-5(2)8/h4H,3H2,1-2H3/t4-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LUDPWTHDXSOXDX-SCSAIBSYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CSC(=O)C)C(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H](CSC(=O)C)C(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H9ClO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00474040
Record name (R)-3-(Acetylthio)isobutyryl Chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00474040
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

180.65 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(R)-3-(Acetylthio)isobutyryl Chloride

CAS RN

74345-73-6
Record name (R)-3-(Acetylthio)isobutyryl Chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00474040
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name (R)-3-(Acetylthio)isobutyryl Chloride
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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